Cas no 1251627-49-2 (6-(azepan-1-ylsulfonyl)-2-(3,5-difluorobenzyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one)

• Product Name: 6-(azepan-1-ylsulfonyl)-2-(3,5-difluorobenzyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• CAS No: 1251627-49-2
• MF: C₁₉H₂₀F₂N₄O₃S
• MW: 422.448909759521
• CID: 6007498
• PubChem ID: 49666013
• Update Time: 2025-05-28

6-(azepan-1-ylsulfonyl)-2-(3,5-difluorobenzyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• F3406-8393
• CCG-309615
• 6-(azepan-1-ylsulfonyl)-2-[(3,5-difluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 6-(azepan-1-ylsulfonyl)-2-(3,5-difluorobenzyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 6-(azepane-1-sulfonyl)-2-[(3,5-difluorophenyl)methyl]-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 1251627-49-2
• AKOS021974249
• 6-(azepan-1-ylsulfonyl)-2-(3,5-difluorobenzyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• Inchi： 1S/C19H20F2N4O3S/c20-15-9-14(10-16(21)11-15)12-25-19(26)24-13-17(5-6-18(24)22-25)29(27,28)23-7-3-1-2-4-8-23/h5-6,9-11,13H,1-4,7-8,12H2
• InChI Key： MLNZVDNCVXKNJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN(CC3C=C(C=C(C=3)F)F)C(N2C=1)=O)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 422.12241801g/mol
• Monoisotopic Mass: 422.12241801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.7Ų

Additional information on 6-(azepan-1-ylsulfonyl)-2-(3,5-difluorobenzyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

Comprehensive Overview of 6-(azepan-1-ylsulfonyl)-2-(3,5-difluorobenzyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one (CAS No. 1251627-49-2)

The compound 6-(azepan-1-ylsulfonyl)-2-(3,5-difluorobenzyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one (CAS No. 1251627-49-2) is a highly specialized heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structural features, including the azepane sulfonyl moiety and the 3,5-difluorobenzyl group, make it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its triazolopyridine core, which is known for its bioactivity.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound aligns with these trends, as its sulfonamide and fluorinated aromatic components are often associated with enhanced binding affinity and metabolic stability. A growing number of studies are exploring its potential in addressing unmet medical needs, particularly in oncology and inflammatory diseases, where targeted therapies are increasingly prioritized.

From a synthetic chemistry perspective, the preparation of 6-(azepan-1-ylsulfonyl)-2-(3,5-difluorobenzyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one involves multi-step organic transformations, including sulfonylation and cyclization reactions. The azepane ring introduces conformational flexibility, which can be critical for optimizing pharmacokinetic properties. Meanwhile, the difluorobenzyl group contributes to lipophilicity, a key factor in drug design. These attributes make the compound a valuable subject for structure-activity relationship (SAR) studies.

The compound's CAS No. 1251627-49-2 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Queries often focus on its synthetic routes, biological activity, and patent status, indicating a strong interest in its commercialization potential. Additionally, its triazolopyridine scaffold is a hotspot in fragment-based drug design, a technique gaining traction in the era of AI-driven drug discovery.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as a hazardous material, its fluorinated and sulfonylated structure necessitates careful handling in laboratory settings. Researchers are advised to follow green chemistry principles during synthesis to minimize waste and improve sustainability—a topic of growing importance in the pharmaceutical industry.

In summary, 6-(azepan-1-ylsulfonyl)-2-(3,5-difluorobenzyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one represents a compelling case study in modern drug development. Its intricate chemistry, combined with its potential therapeutic applications, positions it as a molecule of interest for both academia and industry. As the field evolves, further investigations into its mechanism of action and clinical potential are expected to emerge, solidifying its place in the landscape of innovative pharmaceuticals.